![molecular formula C7HBrF3N B3033532 3-Bromo-2,4,5-trifluorobenzonitrile CAS No. 104222-41-5](/img/structure/B3033532.png)
3-Bromo-2,4,5-trifluorobenzonitrile
Overview
Description
3-Bromo-2,4,5-trifluorobenzonitrile is a chemical compound with the molecular weight of 235.99 . It is used in various chemical reactions and has a CAS Number of 485318-78-3 .
Molecular Structure Analysis
The molecular structure of 3-Bromo-2,4,5-trifluorobenzonitrile consists of a benzene ring with bromine, nitrile, and three fluorine atoms attached . The InChI code is 1S/C7HBrF3N/c8-4-1-5(9)7(11)3(2-12)6(4)10/h1H .Physical And Chemical Properties Analysis
3-Bromo-2,4,5-trifluorobenzonitrile has a density of 1.8±0.1 g/cm³ . Its boiling point is 213.8±35.0 °C at 760 mmHg . The compound has a molar refractivity of 39.4±0.4 cm³ .Scientific Research Applications
- Synthesis of Fluorinated Pharmaceuticals BTFB serves as a valuable building block in the synthesis of fluorinated pharmaceutical compounds. Its trifluoromethyl and bromine substituents enhance the pharmacological properties of these drugs, such as improved metabolic stability and binding affinity.
- BTFB plays a role in solid-phase synthesis. Researchers use it to create novel linkers, which connect molecules during the synthesis of peptides, nucleotides, and other biologically active compounds .
- In the realm of quantum computing and quantum information processing, BTFB is employed as pairs of pseudopure states for 4- and 5-qubit NMR systems. These applications contribute to the development of quantum technologies .
Solid-Phase Synthesis Linker
Nuclear Magnetic Resonance (NMR) Systems
Custom Synthesis and Bulk Manufacturing
Safety and Hazards
Mechanism of Action
Target of Action
It is known to be used in the suzuki–miyaura coupling , a widely-applied transition metal catalysed carbon–carbon bond forming reaction . This suggests that its targets could be various organoboron reagents used in this process .
Mode of Action
The mode of action of 3-Bromo-2,4,5-trifluorobenzonitrile is likely related to its role in the Suzuki–Miyaura coupling . In this reaction, the compound may interact with its targets (organoboron reagents) to form new carbon-carbon bonds
Biochemical Pathways
Given its use in suzuki–miyaura coupling , it can be inferred that it plays a role in the synthesis of various organic compounds. The downstream effects of these reactions would depend on the specific compounds being synthesized.
Result of Action
As a reagent in suzuki–miyaura coupling , its primary effect is likely the formation of new carbon-carbon bonds, leading to the synthesis of various organic compounds .
properties
IUPAC Name |
3-bromo-2,4,5-trifluorobenzonitrile | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7HBrF3N/c8-5-6(10)3(2-12)1-4(9)7(5)11/h1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQPHQCPPPSTEEL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(C(=C1F)F)Br)F)C#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7HBrF3N | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.99 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-2,4,5-trifluorobenzonitrile |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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